Cas no 1601015-93-3 (1-Octene, 3-(chloromethyl)-3,7-dimethyl-)

• Product Name: 1-Octene, 3-(chloromethyl)-3,7-dimethyl-
• CAS No: 1601015-93-3
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5282784
• Update Time: 2025-06-13

1-Octene, 3-(chloromethyl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 3-(chloromethyl)-3,7-dimethyl-

• Inchi： 1S/C11H21Cl/c1-5-11(4,9-12)8-6-7-10(2)3/h5,10H,1,6-9H2,2-4H3
• InChI Key： OBNKVBHKAAKURX-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CCCC(C)C

Additional information on 1-Octene, 3-(chloromethyl)-3,7-dimethyl-

Introduction to 1-Octene, 3-(chloromethyl)-3,7-dimethyl- (CAS No. 1601015-93-3)

1-Octene, 3-(chloromethyl)-3,7-dimethyl-, with the chemical identifier CAS No. 1601015-93-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the synthesis of various high-value chemicals and bioactive molecules. Its molecular structure, featuring a linear octene backbone with substituents at the 3rd and 7th carbon positions, makes it particularly useful in polymer chemistry and drug development.

The chloromethyl functional group at the 3rd carbon position introduces reactivity that is highly valuable for further functionalization, enabling the construction of more complex molecular architectures. This property has been leveraged in recent studies to develop novel methodologies for constructing heterocyclic compounds, which are widely prevalent in pharmaceuticals. The dimethyl groups at the 7th carbon enhance the compound's stability and influence its electronic properties, making it an attractive candidate for applications in catalysis and material science.

In recent years, research has highlighted the potential of 1-Octene, 3-(chloromethyl)-3,7-dimethyl- as a building block for biodegradable polymers. The ability to incorporate this compound into polymer chains allows for the creation of materials with tailored mechanical properties and biodegradability profiles. Such polymers are increasingly sought after in medical applications, such as drug delivery systems and tissue engineering scaffolds. The incorporation of chloromethyl groups also facilitates cross-linking reactions, which are essential for generating hydrogels with specific functionalities.

Moreover, the compound has been explored in the context of pharmaceutical synthesis. Its structural motif is reminiscent of natural products found in plants and microorganisms, which have been extensively studied for their therapeutic properties. Researchers have utilized 1-Octene, 3-(chloromethyl)-3,7-dimethyl- as a precursor in the synthesis of analogs of known bioactive molecules. By modifying its substituents and functional groups, scientists aim to discover new compounds with improved pharmacological profiles. This approach aligns with the growing trend toward structure-based drug design, where computational modeling and synthetic chemistry are used in tandem to develop novel therapeutics.

The reactivity of 1-Octene, 3-(chloromethyl)-3,7-dimethyl- also makes it a valuable tool in organic synthesis. The chloromethyl group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines and alcohols, to form ethers or amides. This versatility has been exploited in the preparation of complex molecules such as peptidomimetics and protease inhibitors. Additionally, the compound's ability to participate in radical reactions has opened up new avenues for synthetic methodologies that involve photoredox catalysis.

In industrial applications, 1-Octene, 3-(chloromethyl)-3,7-dimethyl- is used as a monomer or co-monomer in the production of specialty polymers. These polymers often exhibit unique properties such as high thermal stability or enhanced solubility in organic solvents. Such materials are employed in coatings, adhesives, and composite materials where performance under extreme conditions is critical. The growing demand for sustainable materials has also spurred interest in using this compound to develop eco-friendly polymers that can be degraded under specific environmental conditions.

Recent advancements in green chemistry have prompted researchers to explore alternative synthetic routes for 1-Octene, 3-(chloromethyl)-3,7-dimethyl- that minimize waste and reduce energy consumption. Catalytic processes have been particularly effective in achieving high yields while maintaining environmental compliance. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups into the molecule efficiently. These methods not only improve the sustainability of production but also expand the synthetic toolbox available to chemists working on complex molecules.

The pharmaceutical industry continues to benefit from the unique properties of 1-Octene, 3-(chloromethyl)-3,7-dimethyl- by incorporating it into drug candidates targeting various diseases. Its structural features allow for fine-tuning of physicochemical properties such as solubility and metabolic stability. Additionally, its role as an intermediate in natural product synthesis underscores its importance in medicinal chemistry research. As our understanding of biological pathways grows more sophisticated, so too does our ability to design molecules that interact selectively with biological targets.

In conclusion,1-Octene, 3-(chloromethyl)-, and 7-dimethyl contribute significantly to advancements across multiple scientific disciplines due to its multifunctional nature and adaptability as a chemical building block, particularly its utility within pharmaceutical research where it aids towards developing novel therapeutic agents, alongside its industrial applications where it serves within polymer science towards creating innovative sustainable materials, highlighting its importance within both academic study alongside commercial development within modern chemistry research, showcasing how specialized compounds continue driving innovation across various scientific fields.